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Compound of Interest

Compound Name: 7-Methyltetradecanoyl-CoA

Cat. No.: B15551542 Get Quote

Essential Safety and Handling Guide for 7-
Methyltetradecanoyl-CoA
Disclaimer: No specific Safety Data Sheet (SDS) for 7-Methyltetradecanoyl-CoA was found.

The following guidance is based on the general properties of long-chain fatty acyl-CoAs and

standard laboratory safety protocols. Researchers should handle this compound with caution

and adhere to all institutional safety policies.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 7-Methyltetradecanoyl-CoA. The

information is intended to supplement, not replace, comprehensive laboratory safety training

and institutional protocols.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 7-Methyltetradecanoyl-CoA is not available, it is prudent to

treat it as a potentially hazardous substance. Long-chain fatty acyl-CoAs are biochemically

active molecules.[1][2][3][4][5] Standard laboratory precautions should be followed. The

recommended Personal Protective Equipment (PPE) for handling 7-Methyltetradecanoyl-CoA
is outlined below.
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PPE Category Item Specification Purpose

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1-compliant
Protects eyes from

splashes.

Hand Protection Nitrile Gloves
Standard laboratory

grade

Protects skin from

contact.

Body Protection Laboratory Coat Standard

Protects clothing and

skin from

contamination.

Respiratory Protection Not generally required N/A

Use in a well-

ventilated area. If

aerosolization is

possible, use a fume

hood.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of 7-Methyltetradecanoyl-
CoA and ensure laboratory safety.

Storage: Store at -20°C or below in a tightly sealed container to prevent degradation.[6]

Handling:

Allow the compound to equilibrate to room temperature before opening to prevent

condensation, which can lead to hydrolysis.

Minimize inhalation of any dust or aerosols.

Avoid contact with skin and eyes.

Use in a well-ventilated area or under a fume hood.

Wash hands thoroughly after handling.
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Experimental Workflow
The following diagram illustrates a general workflow for handling 7-Methyltetradecanoyl-CoA
in a laboratory setting, from preparation to disposal.
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Workflow for Handling 7-Methyltetradecanoyl-CoA

Preparation

Experimentation

Cleanup and Disposal

Don PPE

Prepare work area in fume hood

Equilibrate reagent to room temperature

Prepare stock solution

Execute experimental protocol

Record observations

Decontaminate surfaces

Dispose of liquid waste Dispose of solid waste

Remove PPE

Wash hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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